2-(benzylsulfonyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide

• IUPAC Name: 2-benzylsulfonyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C16H18N2O3S2/c19-15(11-23(20,21)10-12-6-2-1-3-7-12)18-16-17-13-8-4-5-9-14(13)22-16/h1-3,6-7H,4-5,8-11H2,(H,17,18,19)
• InChI Key: WIJGIJULWWQSOJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)N=C(S2)NC(=O)CS(=O)(=O)CC3=CC=CC=C3
• Molecular Formula: C16H18N2O3S2
• Molecular Weight: 350.5 g/mol

Description

The compound “2-(benzylsulfonyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide” is likely to be an organic compound containing a benzothiazole ring structure. Benzothiazole is a heterocyclic compound; it’s part of many pharmaceuticals and useful in organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be based on the benzothiazole core, with additional functional groups attached at specific positions. These groups include a benzylsulfonyl group and an acetamide group.

Scientific Research Applications

Anticancer and Antitumor Applications

Research has shown that derivatives of benzothiazole, including those related to 2-(benzylsulfonyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide, demonstrate promising antitumor activity. For instance, a study revealed that N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives exhibited considerable antitumor activity against a range of human tumor cell lines, suggesting their potential as pharmacophoric agents in cancer treatment (Yurttaş, Tay, & Demirayak, 2015). Additionally, some novel sulfonamide derivatives showed cytotoxic activity against cancer cell lines, indicating their potential as effective anticancer agents with low toxicity (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Reem K. Arafa, 2015).

Antimalarial Applications

Compounds structurally related to 2-(benzylsulfonyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide have been explored for their antimalarial properties. A theoretical investigation and molecular docking study highlighted the antimalarial activity of certain sulfonamide derivatives, showing promise in the fight against malaria (Fahim & Ismael, 2021).

Antimicrobial Applications

Several studies have synthesized derivatives of 2-(benzylsulfonyl)-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide with significant antimicrobial activities. For example, compounds were identified with strong antibacterial activity against various Gram-negative and Gram-positive strains, showcasing their potential as valuable antibacterial agents (Abbasi et al., 2016). Furthermore, some compounds demonstrated antifungal activity, indicating their utility in developing new antifungal agents (Łukowska-Chojnacka et al., 2016).

Enzyme Inhibitory Applications

Research into benzothiazole derivatives has also focused on their enzyme inhibitory properties, such as acetylcholinesterase (AChE) inhibition, which is relevant for Alzheimer's disease treatment. Studies have identified compounds with significant AChE inhibitory activity, providing a pathway for the development of therapeutic agents against neurodegenerative diseases (Rao et al., 2019).